N-(1-{[3-(4-ethylpiperazin-1-yl)propyl]amino}-3-methyl-1-oxobutan-2-yl)-4-methylcyclohexanecarboxamide

• Molecular Formula: C22H42N4O2
• Molecular Weight: 394.6 g/mol
• IUPAC Name: N-[1-[3-(4-ethylpiperazin-1-yl)propylamino]-3-methyl-1-oxobutan-2-yl]-4-methylcyclohexane-1-carboxamide
• InChI: InChI=1S/C22H42N4O2/c1-5-25-13-15-26(16-14-25)12-6-11-23-22(28)20(17(2)3)24-21(27)19-9-7-18(4)8-10-19/h17-20H,5-16H2,1-4H3,(H,23,28)(H,24,27)
• InChI Key: LQRTXOPCPHGPJS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CCCNC(=O)C(C(C)C)NC(=O)C2CCC(CC2)C

Description

N-[3-(4-ETHYLPIPERAZIN-1-YL)PROPYL]-3-METHYL-2-[(4-METHYLCYCLOHEXYL)FORMAMIDO]BUTANAMIDE is a complex organic compound that features a piperazine ring, a cyclohexyl group, and a butanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(4-ETHYLPIPERAZIN-1-YL)PROPYL]-3-METHYL-2-[(4-METHYLCYCLOHEXYL)FORMAMIDO]BUTANAMIDE typically involves multiple steps, including the formation of the piperazine ring and the attachment of the cyclohexyl and butanamide groups. Common synthetic methods include:

Cyclization of 1,2-diamine derivatives: This involves the reaction of 1,2-diamine derivatives with sulfonium salts to form the piperazine ring.

Aza-Michael addition: This step involves the addition of diamines to sulfonium salts under basic conditions to form the desired piperazine derivatives.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as parallel solid-phase synthesis and photocatalytic synthesis can be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

N-[3-(4-ETHYLPIPERAZIN-1-YL)PROPYL]-3-METHYL-2-[(4-METHYLCYCLOHEXYL)FORMAMIDO]BUTANAMIDE can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium hydroxide. Reaction conditions such as temperature, pressure, and solvent choice are optimized based on the desired reaction and product yield.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

N-[3-(4-ETHYLPIPERAZIN-1-YL)PROPYL]-3-METHYL-2-[(4-METHYLCYCLOHEXYL)FORMAMIDO]BUTANAMIDE has several scientific research applications, including:

Medicinal Chemistry: It is used in the development of therapeutic agents, particularly for its potential anticancer and antiviral properties

Biology: The compound is studied for its effects on cellular processes and its potential as a biochemical tool.

Pharmacology: It is investigated for its interactions with biological targets and its potential as a drug candidate.

Industry: The compound’s unique chemical properties make it useful in various industrial applications, including the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of N-[3-(4-ETHYLPIPERAZIN-1-YL)PROPYL]-3-METHYL-2-[(4-METHYLCYCLOHEXYL)FORMAMIDO]BUTANAMIDE involves its interaction with specific molecular targets and pathways. For example, it may act as an antagonist to certain receptors, leading to the inhibition of specific cellular processes . The compound’s structure allows it to bind with high affinity to its targets, thereby exerting its biological effects.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other piperazine derivatives and cyclohexyl-containing molecules, such as:

• 1-Benzyl-N-(3-(4-(2-Methoxyphenyl)Piperazine-1-yl)Propyl)-1H-Indole-2-Carboxamide
• N1-(4-((7-(3-(4-Ethylpiperazin-1-yl)Propoxy)-6-Phenyl)Indole-2-Carboxamide

Uniqueness

N-[3-(4-ETHYLPIPERAZIN-1-YL)PROPYL]-3-METHYL-2-[(4-METHYLCYCLOHEXYL)FORMAMIDO]BUTANAMIDE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its ability to interact with multiple molecular targets and its potential therapeutic applications set it apart from other similar compounds.